Cas no 2034535-07-2 (3-{1-[4-(1H-pyrazol-1-yl)benzenesulfonyl]piperidin-3-yl}-3,4-dihydroquinazolin-4-one)

• Product Name: 3-{1-[4-(1H-pyrazol-1-yl)benzenesulfonyl]piperidin-3-yl}-3,4-dihydroquinazolin-4-one
• CAS No: 2034535-07-2
• MF: C₂₂H₂₁N₅O₃S
• MW: 435.498842954636
• CID: 5467428
• Update Time: 2025-10-28

3-{1-[4-(1H-pyrazol-1-yl)benzenesulfonyl]piperidin-3-yl}-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(1-((4-(1H-pyrazol-1-yl)phenyl)sulfonyl)piperidin-3-yl)quinazolin-4(3H)-one
• 3-[1-(4-pyrazol-1-ylphenyl)sulfonylpiperidin-3-yl]quinazolin-4-one
• 3-{1-[4-(1H-pyrazol-1-yl)benzenesulfonyl]piperidin-3-yl}-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C22H21N5O3S/c28-22-20-6-1-2-7-21(20)23-16-26(22)18-5-3-13-25(15-18)31(29,30)19-10-8-17(9-11-19)27-14-4-12-24-27/h1-2,4,6-12,14,16,18H,3,5,13,15H2
• InChI Key： QIHNVRNLAFCTBW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C=CC=N1)(N1CCCC(C1)N1C=NC2C=CC=CC=2C1=O)(=O)=O

Computed Properties

• Exact Mass: 435.13651072 g/mol
• Monoisotopic Mass: 435.13651072 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 435.5
• XLogP3: 2.3
• Topological Polar Surface Area: 96.2

Additional information on 3-{1-[4-(1H-pyrazol-1-yl)benzenesulfonyl]piperidin-3-yl}-3,4-dihydroquinazolin-4-one

Introduction to 3-{1-[4-(1H-pyrazol-1-yl)benzenesulfonyl]piperidin-3-yl}-3,4-dihydroquinazolin-4-one and Its Significance in Modern Chemical Biology

3-{1-[4-(1H-pyrazol-1-yl)benzenesulfonyl]piperidin-3-yl}-3,4-dihydroquinazolin-4-one, identified by the CAS number 2034535-07-2, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in modulating biological pathways and its structural features that align with emerging trends in drug discovery. The intricate scaffold of this compound, comprising fused rings and functional groups, positions it as a promising candidate for further exploration in medicinal chemistry.

The core structure of 3-{1-[4-(1H-pyrazol-1-yl)benzenesulfonyl]piperidin-3-yl}-3,4-dihydroquinazolin-4-one incorporates several key pharmacophoric elements that are highly relevant to contemporary research. The presence of a pyrazole moiety is particularly noteworthy, as pyrazole derivatives are well-documented for their versatility in drug design. Pyrazole-based compounds have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties, underscoring the significance of this structural component. Moreover, the benzenesulfonyl group appended to the pyrazole ring introduces additional functionality that can influence both the solubility and binding affinity of the molecule, making it an attractive feature for medicinal chemists.

When examining the broader context of 3-{1-[4-(1H-pyrazol-1-yl)benzenesulfonyl]piperidin-3-yl}-3,4-dihydroquinazolin-4-one, it becomes evident that its design aligns with current trends in drug development. The dihydroquinazolinone core is another critical pharmacophore that has shown promise in various therapeutic areas. Dihydroquinazolinone derivatives are known for their ability to interact with biological targets such as kinases and other enzymes involved in signal transduction pathways. These interactions are often pivotal in regulating processes related to cell proliferation, apoptosis, and inflammation. Consequently, compounds like 3-{1-[4-(1H-pyrazol-1-yl)benzenesulfonyl]piperidin-3-yl}-3,4-dihydroquinazolin-4-one are being explored as potential therapeutic agents in conditions ranging from cancer to neurodegenerative disorders.

The synthesis and characterization of 3-{1-[4-(1H-pyrazol-1-yl)benzenesulfonyl]piperidin-3-yl}-3,4-dihydroquinazolin-4-one have been subjects of considerable research interest. The multi-step synthetic route typically involves condensation reactions, sulfonylation processes, and cyclization steps that highlight the compound's complexity. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to elucidate its molecular structure and confirm its identity. These analytical methods provide critical insights into the purity and integrity of the compound, ensuring that subsequent biological evaluations are conducted on a reliable sample.

In terms of biological activity, preliminary studies on 3-{1-[4-(1H-pyrazol-1-yl)benzenesulfonyl]piperidin-3-yl}-3,4-dihydroquinazolin-4-one have revealed intriguing properties that warrant further investigation. In vitro assays have demonstrated potential inhibitory effects on certain enzymes and receptors relevant to human health. For instance, interactions with kinases such as Janus kinases (JAKs) and tyrosine kinases have been observed, suggesting that this compound may modulate inflammatory responses by interfering with signaling cascades associated with these enzymes. Additionally, its ability to bind to specific protein targets could make it a valuable tool for developing treatments against diseases characterized by aberrant protein-protein interactions.

The integration of computational methods into the study of 3-{1-[4-(1H-pyrazol-1-yl)benzenesulfonyl]piperidin-3-yl}-3,4-dihydroquinazolin-4-one has further enhanced our understanding of its potential applications. Molecular docking simulations have been used to predict how this compound might interact with biological targets at an atomic level. These simulations not only provide insights into binding affinities but also help identify key residues involved in the interaction process. Such information is invaluable for designing derivatives with improved potency or selectivity. Furthermore, virtual screening approaches have been employed to identify similar compounds within large databases, facilitating the discovery of new analogs with enhanced pharmacological profiles.

The relevance of CAS number 2034535-07-2 extends beyond academic research; it holds promise for translational medicine. As drug development increasingly relies on interdisciplinary collaboration between chemists, biologists, and clinicians, compounds like 3-{1-[4-(1H-pyrazol-1-yb benzenesulfonyl)piperidin 0 - y ] - 34 - dihydroqu i na z olin - 44 - one serve as important scaffolds for preclinical studies. Preclinical trials are essential for evaluating the safety and efficacy of new compounds before they can be tested in human populations. By leveraging existing knowledge about related molecules and employing modern computational tools, 20345535 -07 -2 can be positioned as a candidate for rapid translation from bench to bedside.

Future directions in the study of CAS number 20345535 -07 -2 include exploring its potential in combination therapies. Many diseases are complex and require multifaceted approaches for effective treatment; thus, 20345535 -07 -2 could be developed alongside other agents to enhance therapeutic outcomes. Additionally, 20345535 -07 -2 might be investigated for its ability to overcome drug resistance mechanisms observed in various diseases such as cancer or infectious diseases where resistance poses significant challenges to treatment success.

The environmental impact and sustainability considerations are also important aspects when evaluating compounds like CAS number 20345535 -07 -2 . Green chemistry principles emphasize minimizing waste,* reducing hazardous reagents,*and optimizing synthetic routes*to make drug development more sustainable.* Innovations*in synthetic methodologies*can help ensure*that future production*of such compounds*is environmentally responsible.* This aligns with broader efforts within pharmaceutical industries*to adopt greener practices*that reduce their ecological footprint.* p>